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Compound of Interest

Compound Name: Yadanzioside G

Cat. No.: B12397721 Get Quote

This technical guide provides an in-depth overview of Yadanzioside G, a natural product of

interest to researchers and drug development professionals. The document outlines its

fundamental molecular characteristics and summarizes key data in a structured format for ease

of reference and comparison.

Molecular Identity and Physicochemical Properties
Yadanzioside G is a complex glycoside that has been isolated from Brucea javanica, a plant

with a history in traditional medicine.[1] Its intricate structure contributes to its biological

activities and presents a subject of interest for further investigation.

Table 1: Molecular Identifiers and Properties of Yadanzioside G

Identifier/Property Value Source

Molecular Formula C36H48O18 PubChem[2], AOBIOUS[3]

Molecular Weight 768.76 g/mol AOBIOUS[3]

Monoisotopic Mass 768.28406468 Da PubChem[2]

CAS Number 95258-17-6 AOBIOUS[3], PubChem[2]

Chemical Class Natural Products, Terpenoids PubChem[2]

Solubility Soluble in DMSO AOBIOUS[3]
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This table summarizes the core molecular formula and weight of Yadanzioside G, along with

other key identifiers and physical properties.

Comparative Analysis with Related Compounds
To provide a broader context, the molecular properties of Yadanzioside G are compared with

other members of the Yadanzioside family. This comparative data is crucial for understanding

structure-activity relationships within this class of compounds.

Table 2: Comparative Molecular Data of Yadanzioside Analogs

Compound Molecular Formula Molecular Weight ( g/mol )

Yadanzioside G C36H48O18 768.76

Yadanzioside B C32H44O17 700.69[4]

Yadanzioside E C32H44O16 684.7[5]

This table presents a side-by-side comparison of the molecular formulas and weights of

Yadanzioside G, B, and E, highlighting the structural variations within this compound family.

Experimental Protocols
Further research into the biological activities of Yadanzioside G would necessitate a range of

experimental investigations. While specific protocols for Yadanzioside G are not detailed in the

provided information, a generalized workflow for the isolation and characterization of such

natural products can be conceptualized.

Workflow for Natural Product Investigation

The following diagram illustrates a typical workflow for the study of a natural product like

Yadanzioside G, from initial extraction to biological assessment.

A generalized workflow for the isolation, characterization, and biological evaluation of

Yadanzioside G.
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Further detailed experimental methodologies would be required to elucidate the specific

signaling pathways affected by Yadanzioside G and to determine its therapeutic potential.

These would involve techniques such as western blotting, qPCR, and various cell-based

assays to probe its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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